Cas no 310427-78-2 ((2-hexylcyclopropyl)boronic Acid)

• Product Name: (2-hexylcyclopropyl)boronic Acid
• CAS No: 310427-78-2
• MF: C₉H₁₉BO₂
• MW: 170.056963205338
• CID: 1445225
• PubChem ID: 15399429
• Update Time: 2025-04-20

(2-hexylcyclopropyl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-hexylcyclopropyl)boronic Acid
• 310427-78-2

• Inchi： 1S/C9H19BO2/c1-2-3-4-5-6-8-7-9(8)10(11)12/h8-9,11-12H,2-7H2,1H3
• InChI Key： HBMLIQBUSLSJSL-UHFFFAOYSA-N
• SMILES： OB(C1CC1CCCCCC)O

Computed Properties

• Exact Mass: 170.1478100g/mol
• Monoisotopic Mass: 170.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų